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Get Quote

The table below summarizes key sesquiterpenes, their natural sources, and documented biological activities.

Sesquiterpene

Primary Natural
Sources

Reported Biological Activities

Key Characteristics

Cedrol

B-
Caryophyllene

a-Cedrene

Farnesene

Cedar, Cypress,
Juniper [1] [2]

Cannabis, Black
Pepper,
Cinnamon, Basil,
Oregano [5]

Cedarwood Oils

[2]

Cannabis, Apple
Rind, Herbs [5]

Sedative [3], Anti-inflammatory [4]
[1], Immunomodulatory
(neutrophil agonist) [4],
Antioxidant [1], Antifungal [1]

Anti-inflammatory [5], Anti-anxiety
[6], Analgesic [5], Antioxidant [5]

Antioxidant, Anti-inflammatory [2]

Anti-inflammatory [5], Antifungal
[5], Antibacterial [5], Anti-anxiety
[5]

Sesquiterpene alcohol,
major component of
cedarwood oils [2].

Unique sesquiterpene
that acts as a CB2
cannabinoid receptor
agonist [5].

Isomer of B-cedrene;
contributes to woody
aroma [2].

Known for its fresh, green
apple scent [5].
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Primary Natural

Sesquiterpene Reported Biological Activities Key Characteristics
Sources

Valencene Valencia Oranges,  Anti-inflammatory [5], Anti-allergy Named for Valencia
Tangerines, [5], Skin protectant [5] oranges; used as a food
Mangos [5] additive and insect

repellent [5].

a-Bisabolol Chamomile, Anti-irritant [5], Anti-inflammatory Known for its light, sweet,
Candeia Tree [5] [5], Antimicrobial [5], Analgesic [5]  floral aroma [5].

Detailed Experimental Data and Protocols

For researchers looking to replicate or build upon these findings, here is a detailed overview of key

experimental methodologies and results.

Sedative Effect of Cedrol (Clinical Trial)

This study provides one of the most direct clinical evidence for cedrel's psychoactive properties.

¢ Objective: To clarify the influence of cedrol on autonomic nerve activity across different ethnic
populations [3].
¢ Protocol:

o Participants: Women in their 20s-40s from Norway, Thailand, and Japan [3].

o Intervention: Inhalation of cedrol [3].

o Primary Outcome Measure: Miosis rate in pupillary light reflex, measured before and after
cedrol exposure. The miosis rate is calculated as the ratio of pupil-diameter variation after a
light stimulus to the initial pupil diameter. An increased rate indicates dominance of the
parasympathetic nervous system, associated with relaxation and sedation [3].

o Additional Measures: A questionnaire on stress and sleep conditions [3].

¢ Key Findings: The miosis rate significantly increased after cedrol inhalation in women from all three
countries, suggesting a parasympathomimetic (sedative) effect that transcends ethnic and
environmental differences [3].

Anti-anxiety Effect of B-Caryophyllene (Clinical Trial)
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This study directly compares -caryophyllene with other aromatic compounds, demonstrating its specific

anxiolytic potential.

e Objective: To explore the anti-anxiety effects of 3-caryophyllene, citral, and linalool via human
inhalation [6].
¢ Protocol:
o Participants: 48 subjects randomly assigned to [3-caryophyllene, citral, linalool, or a control
(odorless jojoba oil) group [6].
o Stress Induction: Stress was stimulated using n-back and mental arithmetic tasks [6].
o Assessments:
= Psychological: State-Trait Anxiety Inventory (STAI) [6].
= Physiological: Electroencephalogram (EEG), heart rate, and blood pressure [6].
= Behavioral: Analysis of facial expressions [6].
¢ Key Findings:
o Both B-caryophyllene and citral inhalation led to a significant decrease in anxiety levels [6].
o Only the B-caryophyllene group showed a significant reduction in both sub-scales of the STAI
and the most pronounced decline in heart rate [6].
o B-Caryophyllene also significantly increased the ratio of '"Happiness' and decreased 'Fear' in
facial expression analysis [6].

Immunomodulatory Activity of Cedrol (In Vitro)

This research identifies a specific molecular mechanism for cedrol.

¢ Objective: To evaluate the innate immunomodulatory activity of Juniper essential oils and their
component, cedrol [4].
¢ Protocol:
o Cell Models: Human neutrophils and N-formyl peptide receptor (FPR1 and FPR?2) transfected
HL60 cells [4].
o Key Assays:
= |ntracellular Ca2+ Mobilization: Measured to assess neutrophil activation [4].
= Calcium Flux Desensitization: Cells were pretreated with essential oils or pure (+)-
cedrol and then stimulated with an agonist to see if the response was inhibited [4].
= Chemotaxis Assay: Measured the inhibition of human neutrophil movement towards a
chemoattractant (N-formyl peptide) [4].
¢ Key Findings:
o Cedrol and juniper oils high in cedrol induced Ca2+ mobilization, acting as a neutrophil
agonist [4].
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o Pretreatment with cedrol desensitized the neutrophils, inhibiting subsequent Ca2+ flux and

chemotaxis in response to N-formyl peptide [4].
o This suggests cedrol can modulate inflammatory responses by initially stimulating and then

blunting specific neutrophil pathways [4].

Experimental Workflow and Mechanism Diagrams

The diagrams below illustrate the general experimental workflow for evaluating sesquiterpene effects and the

proposed signaling pathways for cedrol.

Figure 1: General Experimental Workflow
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Figure 2: Proposed Signaling Pathways
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e Cedrol shows a unique, trans-culturally consistent sedative effect via the autonomic nervous system
and a dual role in immunomodulation, making it a compelling candidate for neuropsychiatric and
inflammatory condition research [3] [4].

¢ B-Caryophyllene stands out for its direct anxiolytic effects and its status as a dietary cannabinoid,
offering a non-psychoactive therapeutic pathway worthy of further clinical investigation [6] [5].

e The source and environment critically influence sesquiterpene composition. For instance, outdoor-
grown cannabis has a higher preponderance of sesquiterpenes like 3-caryophyllene, which must be
controlled for in experimental design [7].

Most current evidence for cedrol comes from small-scale or preclinical studies [2]. Future research with
standardized protocols, rigorous human clinical trials, and direct comparative studies will be essential to

fully elucidate the relative advantages of these sesquiterpenes.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. - Wikipedia Cedrol [en.wikipedia.org]

2. Cedarwood essential oil (Cedrus spp.): a forgotten ... [explorationpub.com]

3. Overseas survey of the effect of cedrol on the autonomic nervous... [pubmed.ncbi.nim.nih.gov]
4. Innate Immunomodulatory Activity of Cedrol, a Component of ... [pmc.ncbi.nim.nih.gov]

5. Our Favorite 28 Terpenes for Cannabis Products [kaychalabs.com]

6. Exploring the physiological response differences of 3 ... [sciencedirect.com]

7. Comparison of the Cannabinoid and Terpene Profiles in ... [pmc.ncbi.nim.nih.gov]

To cite this document: Smolecule. [cedrol compared to other sesquiterpenes]. Smolecule, [2026].
[Online PDF]. Available at: [https://www.smolecule.com/products/b523050#cedrol-compared-to-other-

sesquiterpenes]

© 2026 Smolecule. All rights reserved. 6/7 Tech Support


https://www.smolecule.com/products/s523050?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/17641454/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8709035/
https://www.sciencedirect.com/science/article/pii/S2405844024149729
https://www.kaychalabs.com/certified-terpene-profile-testing-lab-for-cannabis-hemp/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9861703/
https://www.smolecule.com/products/s523050?utm_src=pdf-body
https://www.explorationpub.com/Journals/eds/Article/1008131
https://www.smolecule.com/products/s523050?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Cedrol
https://www.explorationpub.com/Journals/eds/Article/1008131
https://pubmed.ncbi.nlm.nih.gov/17641454/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8709035/
https://www.kaychalabs.com/certified-terpene-profile-testing-lab-for-cannabis-hemp/
https://www.sciencedirect.com/science/article/pii/S2405844024149729
https://pmc.ncbi.nlm.nih.gov/articles/PMC9861703/
https://www.smolecule.com/products/b523050#cedrol-compared-to-other-sesquiterpenes
https://www.smolecule.com/products/b523050#cedrol-compared-to-other-sesquiterpenes
https://www.smolecule.com/products/b523050#cedrol-compared-to-other-sesquiterpenes
https://www.smolecule.com/products/s523050?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Reliability Assessment & Statistical Comparison

Specifications & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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